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An In-depth Examination of the Monoazo Textile Dye and its Implications as a Contact Allergen

Disperse Blue 124 is a synthetic monoazo dye recognized for its efficacy in coloring synthetic

textiles, particularly polyester and acetate fabrics.[1][2] Its chemical structure and properties

lend it to producing deep, durable colors such as brilliant blue, as well as shades of black,

brown, and green.[3][4] However, its utility in the textile industry is paralleled by its significance

as a potent contact allergen, making it a subject of interest for researchers, clinicians, and

professionals in drug development.[5][6] This guide provides a comprehensive technical

overview of Disperse Blue 124, focusing on its chemical properties, its role as a textile dye,

and its toxicological profile as a sensitizing agent.

Chemical and Physical Properties
Disperse Blue 124, identified by the CAS number 15141-18-1, is a member of the azo dye

class.[7][8] Its chemical formula is C16H19N5O4S, with a molecular weight of approximately

377.42 g/mol .[3][7] The dye's structure features a substituted 4-aminophenyl group linked to a

5-nitrothiazol-2-yl group via a diazene bridge, classifying it as a monoazo compound.[6] This

molecular arrangement is fundamental to both its chromophoric properties and its allergenic

potential.
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Property Value Source(s)

CAS Number 15141-18-1, 61951-51-7 [3][7][9]

Molecular Formula C16H19N5O4S [3][7][8]

Molecular Weight 377.42 g/mol [3][5][7]

IUPAC Name

2-[N-ethyl-3-methyl-4-[(E)-(5-

nitro-1,3-thiazol-2-

yl)diazenyl]anilino]ethyl

acetate

[6][7]

Synonyms

C.I. 111938, Serisol 3RD,

Ethanol, 2-[N-ethyl-4-[(5-nitro-

2-thiazolyl)azo]-m-toluidino]-,

acetate (ester)

[3][8]

Physical State Solid

Color Brilliant blue [3]

Boiling Point 545.7 °C at 760 mmHg [10][11]

Flash Point 283.8 °C [10][11]

Density 1.35 g/cm³ [10]

Application in the Textile Industry
Disperse Blue 124 is primarily utilized in the dyeing of synthetic fibers such as polyester,

acetate, nylon, and their blends.[1][4][8] Its application is prevalent in the production of dark-

colored textiles for apparel, including sportswear, garment linings, and hosiery, as well as for

home furnishings like curtains and upholstery.[4][12] The dye is applied through a high-

temperature dispersion process, which facilitates its absorption by the hydrophobic fibers,

resulting in good lightfastness and washfastness.[8]

The synthesis of Disperse Blue 124 involves the diazotization of 5-Nitrothiazol-2-amine,

followed by a coupling reaction with 2-(Ethyl(m-tolyl)amino)ethyl acetate.[3][13]
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Toxicological Profile: A Significant Contact Allergen
Disperse Blue 124 is a well-documented cause of allergic contact dermatitis (ACD), a type IV

hypersensitivity reaction.[2][5] It is categorized as an extreme sensitizer and a strong irritant.[5]

The American Contact Dermatitis Society recognized its allergenic potential by naming it the

Allergen of the Year in 2000.[2]

Sensitization to Disperse Blue 124 has been observed in a notable percentage of individuals

undergoing patch testing for textile-related dermatitis.[14][15] Although the prevalence has

shown a decline in recent years, it remains a significant concern.[14][15]

Allergenic Signaling Pathway
The development of allergic contact dermatitis to Disperse Blue 124 involves a complex

interplay of immune cells and signaling molecules. As a hapten, the dye itself is too small to

elicit an immune response.[6] It must first penetrate the skin and covalently bind to endogenous

proteins to form a hapten-protein conjugate. This modified protein is then recognized as foreign

by antigen-presenting cells (APCs), such as Langerhans cells in the epidermis.

The following diagram illustrates the simplified signaling pathway leading to allergic contact

dermatitis.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b3427788?utm_src=pdf-body
https://en.wikipedia.org/wiki/Disperse_blue_dye
https://www.usbio.net/biochemicals/447413/Disperse-Blue-124
https://www.usbio.net/biochemicals/447413/Disperse-Blue-124
https://en.wikipedia.org/wiki/Disperse_blue_dye
https://www.benchchem.com/product/b3427788?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/41302135/
https://www.mdpi.com/2075-1729/15/11/1711
https://pubmed.ncbi.nlm.nih.gov/41302135/
https://www.mdpi.com/2075-1729/15/11/1711
https://www.benchchem.com/product/b3427788?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/61951-51-7
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3427788?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Skin Layers

Lymph Node

Re-exposure

Disperse Blue 124
(Hapten)

Skin Protein

Penetration &
Binding

Hapten-Protein
Conjugate Antigen-Presenting Cell

(e.g., Langerhans Cell)

Uptake & Processing

Naive T-Cell

Migration & Antigen Presentation

T-Cell Activation &
Differentiation

Effector T-Cell

Inflammatory Response
(Dermatitis)

Recruitment to Skin

Click to download full resolution via product page

Caption: Simplified signaling pathway of Disperse Blue 124-induced allergic contact

dermatitis.

Experimental Protocols
Patch Testing for Allergic Contact Dermatitis
Patch testing is the gold standard for diagnosing allergic contact dermatitis to Disperse Blue
124.

Methodology:

Allergen Preparation: Disperse Blue 124 is typically prepared at a concentration of 0.25% in

petrolatum.[16]

Application: A small amount of the allergen preparation is applied to a specialized patch test

chamber, which is then affixed to the patient's upper back.
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Occlusion: The patch remains in place for 48 hours to allow for skin penetration and initiation

of any potential immune response.

Reading: The patch is removed after 48 hours, and an initial reading is performed. A second

reading is typically conducted at 72 or 96 hours.

Interpretation: The reaction is graded based on the intensity of the inflammatory response

(e.g., erythema, papules, vesicles) according to international standards.

Analytical Detection of Disperse Blue 124 in Textiles
High-performance liquid chromatography (HPLC) is a common method for the detection and

quantification of Disperse Blue 124 in textile samples.

Methodology:

Sample Preparation: A known weight of the textile sample is extracted with a suitable

solvent, such as acetonitrile, often under sonication or reflux to ensure efficient extraction of

the dye.[9]

Chromatographic Separation: The extract is injected into an HPLC system equipped with a

suitable column (e.g., C18). A mobile phase gradient is typically employed to separate the

dye from other components in the extract.

Detection: A UV-Vis or diode-array detector is used to monitor the column effluent at the

maximum absorption wavelength of Disperse Blue 124.

Quantification: The concentration of Disperse Blue 124 in the sample is determined by

comparing the peak area of the analyte to a calibration curve prepared from certified

reference standards.[9]

The following diagram illustrates a general workflow for the analytical detection of Disperse
Blue 124.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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